Cas no 2171211-80-4 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid
• CAS No: 2171211-80-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6339590
• PubChem ID: 165540349
• Update Time: 2025-06-30

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid
• 2171211-80-4
• EN300-1483465
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C27H26N2O6/c30-15-24(26(32)33)28-25(31)23(14-17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24,30H,14-16H2,(H,28,31)(H,29,34)(H,32,33)/t23-,24+/m0/s1
• InChI Key： QRVZBPMIXONWDH-BJKOFHAPSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CO)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid

Introduction to Compound CAS No. 2171211-80-4: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic Acid

The compound CAS No. 2171211-80-4, also known as (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid, is a highly specialized amino acid derivative with significant applications in the fields of organic synthesis, medicinal chemistry, and peptide research. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable building block in the construction of bioactive molecules and advanced materials.

The fluorenylmethoxycarbonyl (Fmoc) group, a key feature of this compound, is widely recognized as a protecting group in peptide synthesis. Its presence in this molecule underscores its utility in solid-phase synthesis strategies, where precise control over peptide sequences is essential. Recent advancements in peptide-based drug discovery have highlighted the importance of such protected amino acids in creating libraries of potential therapeutic agents.

Another critical aspect of this compound is its stereochemistry, specifically the (2R) and (2S) configurations at the chiral centers. Stereoisomerism plays a pivotal role in determining the biological activity of molecules, particularly in drug design. The ability to synthesize and isolate specific stereoisomers is a testament to the sophistication of modern synthetic methodologies. Recent studies have demonstrated how such stereochemically defined compounds can lead to improved pharmacokinetic profiles and reduced off-target effects in preclinical models.

The 3-hydroxypropanoic acid moiety within this compound adds hydrophilic character, enhancing its potential for participation in hydrogen bonding networks. This feature is particularly advantageous in the design of bioconjugates and self-assembling systems. Researchers have recently explored the use of such hydroxyl-containing amino acids in creating amphiphilic peptides that exhibit unique self-assembling behaviors, with applications ranging from drug delivery systems to nanotechnology.

The integration of a phenyl group into the structure introduces aromaticity and potential π-interactions, which can influence both the physical properties and biological interactions of the molecule. Such substituents are often exploited to modulate solubility, stability, and bioavailability. Recent findings suggest that phenyl-substituted amino acids can enhance membrane permeability while maintaining structural integrity, making them attractive candidates for oral drug delivery.

From a synthetic perspective, the construction of this compound involves multi-step processes that demand precision and control over stereochemistry. Techniques such as asymmetric catalysis and enantioselective synthesis have been instrumental in achieving high yields of enantiopure material. Innovations in these areas continue to lower barriers to entry for researchers aiming to work with complex chiral molecules.

In terms of applications, this compound serves as a versatile precursor for peptide synthesis, offering researchers flexibility in designing sequences with tailored functionalities. Its use in combinatorial chemistry has enabled the rapid generation of diverse peptide libraries, accelerating hit-to-lead transitions in drug discovery pipelines.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular interactions governed by this compound's structure. Molecular dynamics simulations and docking studies have revealed how subtle changes in substituent placement can significantly impact binding affinities and selectivities, guiding more informed design strategies.

Looking ahead, the continued exploration of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-3-hydroxypropanoic acid promises to unlock new opportunities across multiple disciplines. Its role as a chiral building block positions it at the forefront of efforts to develop next-generation therapeutics, materials, and diagnostic tools.